Cas no 1226449-08-6 (N-(4-ethoxyphenyl)-6,7-dimethoxy-2-(4-methylpiperidine-1-carbonyl)quinolin-4-amine)

• Product Name: N-(4-ethoxyphenyl)-6,7-dimethoxy-2-(4-methylpiperidine-1-carbonyl)quinolin-4-amine
• CAS No: 1226449-08-6
• MF: C₂₆H₃₁N₃O₄
• MW: 449.542046785355
• CID: 5394027
• Update Time: 2025-10-12

N-(4-ethoxyphenyl)-6,7-dimethoxy-2-(4-methylpiperidine-1-carbonyl)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• [4-(4-ethoxyanilino)-6,7-dimethoxyquinolin-2-yl]-(4-methylpiperidin-1-yl)methanone
• N-(4-ethoxyphenyl)-6,7-dimethoxy-2-(4-methylpiperidine-1-carbonyl)quinolin-4-amine

• Inchi： 1S/C26H31N3O4/c1-5-33-19-8-6-18(7-9-19)27-21-15-23(26(30)29-12-10-17(2)11-13-29)28-22-16-25(32-4)24(31-3)14-20(21)22/h6-9,14-17H,5,10-13H2,1-4H3,(H,27,28)
• InChI Key： MGKIZTIWWPVVHX-UHFFFAOYSA-N
• SMILES： C(C1=CC(NC2=CC=C(OCC)C=C2)=C2C(=N1)C=C(OC)C(OC)=C2)(N1CCC(C)CC1)=O

Computed Properties

• Exact Mass: 449.231
• Monoisotopic Mass: 449.231
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.9A^2

Additional information on N-(4-ethoxyphenyl)-6,7-dimethoxy-2-(4-methylpiperidine-1-carbonyl)quinolin-4-amine

Comprehensive Overview of N-(4-ethoxyphenyl)-6,7-dimethoxy-2-(4-methylpiperidine-1-carbonyl)quinolin-4-amine (CAS 1226449-08-6)

The compound N-(4-ethoxyphenyl)-6,7-dimethoxy-2-(4-methylpiperidine-1-carbonyl)quinolin-4-amine, identified by its CAS number 1226449-08-6, is a highly specialized quinoline derivative with significant potential in pharmaceutical research and development. This molecule features a unique structural framework combining a quinoline core with dimethoxy and 4-methylpiperidine substituents, making it a subject of interest for drug discovery targeting various biological pathways. Its molecular weight and lipophilicity properties suggest favorable bioavailability, a critical factor in modern drug design.

Recent trends in AI-driven drug discovery and computational chemistry have amplified interest in compounds like 1226449-08-6. Researchers frequently search for "quinoline-based kinase inhibitors" or "small molecule modulators of protein-protein interactions," aligning with this compound’s potential applications. The 4-ethoxyphenyl moiety, in particular, is often associated with selective receptor binding, a hot topic in GPCR-targeted therapies. These attributes position CAS 1226449-08-6 as a candidate for oncology and neurodegenerative disease research, where structure-activity relationship (SAR) studies are paramount.

From a synthetic chemistry perspective, the 6,7-dimethoxyquinoline scaffold is notable for its electron-rich aromatic system, which facilitates interactions with biological targets like ATP-binding pockets. The incorporation of a 4-methylpiperidine-1-carbonyl group enhances metabolic stability, addressing a common challenge in lead optimization. Laboratories focusing on high-throughput screening (HTS) often prioritize such structurally diverse compounds to explore allosteric modulation or enzyme inhibition mechanisms.

The pharmaceutical industry’s shift toward precision medicine has spurred demand for compounds with targeted selectivity. N-(4-ethoxyphenyl)-6,7-dimethoxy-2-(4-methylpiperidine-1-carbonyl)quinolin-4-amine exemplifies this trend, as its multi-substituted quinoline architecture allows for fine-tuning of binding affinity and off-target effects. Searches for "quinoline derivatives in cancer therapy" or "CNS-penetrant molecules" frequently reference such compounds, highlighting their relevance in contemporary research.

Analytical characterization of CAS 1226449-08-6 typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy to confirm its structural integrity. The compound’s logP value and hydrogen bond acceptors/donors are critical parameters for ADME/Tox profiling, a key focus area in preclinical development. These metrics are frequently queried in databases like PubChem or ChEMBL, underscoring the compound’s utility in cheminformatics workflows.

In conclusion, 1226449-08-6 represents a compelling case study in rational drug design. Its structural complexity and functional group diversity align with emerging needs in personalized therapeutics and multi-target pharmacology. As the scientific community continues to explore quinoline-based scaffolds, this compound’s synthetic accessibility and biological relevance ensure its prominence in future research endeavors.